Cas no 556112-23-3 (1-Chloro-3-ethynyl-5-methoxybenzene)

• Product Name: 1-Chloro-3-ethynyl-5-methoxybenzene
• CAS No: 556112-23-3
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD23701713
• CID: 1033061
• PubChem ID: 71463974
• Update Time: 2025-06-13

1-Chloro-3-ethynyl-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-ethynyl-5-methoxybenzene
• DB-354391
• DTXSID30855808
• G50111
• A1-14994
• CS-0242602
• EN300-2526622
• A913320
• 556112-23-3

• MDL： MFCD23701713
• Inchi： 1S/C9H7ClO/c1-3-7-4-8(10)6-9(5-7)11-2/h1,4-6H,2H3
• InChI Key： QVOMEZHRNCZASD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#C)C=C(C=1)OC

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

1-Chloro-3-ethynyl-5-methoxybenzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Chloro-3-ethynyl-5-methoxybenzene

Comprehensive Overview of 1-Chloro-3-ethynyl-5-methoxybenzene (CAS No. 556112-23-3): Properties, Applications, and Industry Insights

1-Chloro-3-ethynyl-5-methoxybenzene (CAS No. 556112-23-3) is an aromatic organic compound featuring a unique combination of functional groups, including chloro, ethynyl, and methoxy substituents. This structurally versatile intermediate has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis. The compound's molecular framework enables diverse reactivity patterns, making it valuable for constructing complex architectures in drug discovery pipelines.

Recent advancements in click chemistry methodologies have amplified interest in ethynyl-containing compounds like 1-Chloro-3-ethynyl-5-methoxybenzene. Researchers particularly value its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions – a cornerstone technique in bioconjugation and polymer chemistry. The compound's methoxy group provides additional synthetic handles for further modifications, while the chloro substituent offers pathways for palladium-catalyzed cross-coupling reactions, addressing growing demand for modular synthetic approaches.

From an industrial perspective, 556112-23-3 has emerged as a key building block for developing OLED materials and pharmaceutical intermediates. Its electron-rich aromatic system and customizable functionality align with current trends in green chemistry and atom-efficient synthesis. Manufacturers emphasize the compound's stability under standard storage conditions and compatibility with common organic solvents, factors that contribute to its growing adoption in research laboratories worldwide.

The synthesis of 1-Chloro-3-ethynyl-5-methoxybenzene typically involves selective halogenation and Sonogashira coupling sequences, with recent process optimizations achieving improved yields exceeding 85%. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical applications. These quality parameters respond to increasing industry demands for reliable, well-characterized synthetic intermediates.

Emerging applications in bioconjugation and proteolysis-targeting chimera (PROTAC) development have further elevated the relevance of CAS 556112-23-3. The compound's balanced lipophilicity (calculated logP ≈ 2.3) and moderate molecular weight (166.6 g/mol) make it particularly suitable for designing drug-like molecules. These properties address current research priorities in targeted protein degradation and small-molecule probe development, areas experiencing exponential growth in academic and industrial settings.

Environmental and handling considerations for 1-Chloro-3-ethynyl-5-methoxybenzene follow standard laboratory safety protocols. The compound demonstrates good stability at room temperature when protected from moisture and light, with recommended storage under inert atmosphere. These practical handling characteristics contribute to its popularity compared to more sensitive ethynyl derivatives, aligning with the pharmaceutical industry's preference for robust intermediates.

Market analysis indicates steady growth in demand for 556112-23-3, particularly from contract research organizations specializing in custom synthesis and medicinal chemistry. The compound's price stability and reliable supply chain position it as a practical choice for multi-step synthetic campaigns. Recent patent literature reveals its incorporation in novel kinase inhibitor scaffolds and fluorescent probes, demonstrating its ongoing relevance in cutting-edge research.

Quality control protocols for 1-Chloro-3-ethynyl-5-methoxybenzene typically employ reverse-phase HPLC with UV detection, ensuring batch-to-batch consistency. Advanced analytical techniques like LC-MS and chiral chromatography are employed when the compound serves as a precursor for optically active targets. These rigorous standards meet the evolving requirements of regulatory agencies for pharmaceutical intermediates.

Future research directions likely to impact CAS 556112-23-3 applications include developments in continuous flow chemistry and photocatalysis. The compound's compatibility with these emerging technologies positions it well for next-generation synthetic applications. Additionally, its potential in metal-organic framework (MOF) construction and covalent organic framework (COF) synthesis represents an exciting frontier in materials science innovation.

For researchers sourcing 1-Chloro-3-ethynyl-5-methoxybenzene, verification of certificates of analysis and regulatory compliance documentation remains essential. Reputable suppliers provide detailed technical data sheets encompassing solubility profiles, spectroscopic data, and recommended storage conditions – information critical for experimental reproducibility in academic and industrial settings alike.